Cas no 81581-13-7 (1H-1,2,3-Triazole-4-carboxylic acid, 5-[(4-methoxyphenyl)thio]-)

• Product name: 1H-1,2,3-Triazole-4-carboxylic acid, 5-[(4-methoxyphenyl)thio]-
• CAS No: 81581-13-7
• MF: C₁₀H₉N₃O₃S
• MW: 251.261760473251
• CID: 703671
• PubChem ID: 12937520

1H-1,2,3-Triazole-4-carboxylic acid, 5-[(4-methoxyphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxylic acid, 5-[(4-methoxyphenyl)thio]-
• 5-(4-methoxyphenyl)sulfanyl-2H-triazole-4-carboxylic acid
• 5-[(4-Methoxyphenyl)sulfanyl]-2H-1,2,3-triazole-4-carboxylic acid
• SCHEMBL21296943
• 81581-13-7
• DTXSID20513440

• Inchi： InChI=1S/C10H9N3O3S/c1-16-6-2-4-7(5-3-6)17-9-8(10(14)15)11-13-12-9/h2-5H,1H3,(H,14,15)(H,11,12,13)
• InChI Key： VXKGRXWTKJXJRT-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)SC2=NNN=C2C(=O)O

Computed Properties

• Exact Mass: 251.03646233g/mol
• Monoisotopic Mass: 251.03646233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113Ų
• XLogP3: 1.8